Cas no 1803766-55-3 (4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1803766-55-3
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• CID: 4905073
• Update Time: 2025-05-21

4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3INO/c1-2-14-6-3-7(12)13-4-5(6)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： JSYHVUOOLGWZKP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803766-55-3)

4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803766-55-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative is characterized by its unique molecular structure, featuring an ethoxy group, an iodo substituent, and a trifluoromethyl group attached to a pyridine ring. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

The growing interest in 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine is driven by its potential applications in drug discovery and precision agriculture. Researchers are increasingly exploring its utility in medicinal chemistry, where it serves as a key building block for targeted therapies. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals. Additionally, its iodo functionality allows for further derivatization via cross-coupling reactions, making it a versatile tool in organic synthesis.

In the context of sustainable chemistry, 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine aligns with the industry's shift toward green synthesis methods. Recent studies highlight its role in catalyzed reactions, such as palladium-catalyzed couplings, which minimize waste and improve efficiency. This resonates with the global demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field. The compound's compatibility with flow chemistry techniques further underscores its relevance in modern process optimization.

Another area of interest is the compound's potential in agrochemical innovation. The trifluoromethylpyridine scaffold is known for its herbicidal and insecticidal properties, and 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine could contribute to the development of novel crop protection solutions. With the rise of resistance management in agriculture, this compound offers a pathway to next-gen pesticides that address evolving pest challenges. Searches for high-efficacy agrochemical intermediates often lead to discussions about such advanced pyridine derivatives.

From a commercial perspective, CAS No. 1803766-55-3 is available through specialized chemical suppliers, catering to the needs of R&D laboratories and industrial-scale manufacturers. Its pricing and availability are influenced by factors like purity grades and batch sizes, which are common queries among procurement professionals. The compound's shelf stability and handling protocols are also frequently discussed, reflecting the practical considerations of its use.

In summary, 4-Ethoxy-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1803766-55-3) represents a convergence of cutting-edge chemistry and applied science. Its multifaceted applications in pharmaceuticals, agrochemicals, and sustainable synthesis make it a compound of enduring relevance. As research continues to uncover new possibilities, this iodopyridine derivative is poised to remain a focal point in specialty chemical innovation.